![molecular formula C12H9ClN2S B5788834 6-(3-chlorophenyl)-2-methylimidazo[2,1-b][1,3]thiazole](/img/structure/B5788834.png)
6-(3-chlorophenyl)-2-methylimidazo[2,1-b][1,3]thiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(3-chlorophenyl)-2-methylimidazo[2,1-b][1,3]thiazole, also known as Cl-MIT, is a synthetic compound that has gained attention in scientific research due to its potential as an anticancer agent. Cl-MIT belongs to the class of imidazo[2,1-b][1,3]thiazoles, which have been shown to possess various biological activities, including anticancer, antifungal, and antibacterial properties.
Mechanism of Action
The mechanism of action of 6-(3-chlorophenyl)-2-methylimidazo[2,1-b][1,3]thiazole is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cancer cell growth and survival. This compound has been shown to inhibit the activity of protein kinases, which are enzymes that play a crucial role in cell signaling and regulation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to induce oxidative stress in cancer cells, which can lead to DNA damage and cell death. Additionally, this compound has been shown to modulate the expression of various genes that are involved in cell cycle regulation and apoptosis.
Advantages and Limitations for Lab Experiments
One of the advantages of 6-(3-chlorophenyl)-2-methylimidazo[2,1-b][1,3]thiazole is its broad-spectrum anticancer activity, which makes it a promising candidate for the development of new anticancer drugs. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
Future research on 6-(3-chlorophenyl)-2-methylimidazo[2,1-b][1,3]thiazole could focus on improving its solubility and bioavailability, which could increase its efficacy as an anticancer agent. Additionally, further studies could be conducted to investigate the potential of this compound as a combination therapy with other anticancer drugs. Finally, research could be conducted to explore the potential of this compound as a treatment for other diseases, such as fungal or bacterial infections.
Synthesis Methods
The synthesis of 6-(3-chlorophenyl)-2-methylimidazo[2,1-b][1,3]thiazole involves the reaction of 3-chloroaniline with 2-methylimidazole-4-carbaldehyde in the presence of a catalyst, such as palladium on carbon. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
6-(3-chlorophenyl)-2-methylimidazo[2,1-b][1,3]thiazole has been extensively studied for its anticancer properties. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has been found to induce apoptosis, or programmed cell death, in cancer cells by activating the caspase cascade. Additionally, this compound has been shown to inhibit the migration and invasion of cancer cells, which are crucial steps in the metastasis of cancer.
properties
IUPAC Name |
6-(3-chlorophenyl)-2-methylimidazo[2,1-b][1,3]thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN2S/c1-8-6-15-7-11(14-12(15)16-8)9-3-2-4-10(13)5-9/h2-7H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTWNWVFCRXUSRC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C=C(N=C2S1)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.